Cas no 17447-60-8 (1,1-Dimethyl 2-Ethenylcyclopropane-1,1-dicarboxylate)

• Product Name: 1,1-Dimethyl 2-Ethenylcyclopropane-1,1-dicarboxylate
• CAS No: 17447-60-8
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD09834582
• CID: 122349
• PubChem ID: 10464992
• Update Time: 2025-05-26

1,1-Dimethyl 2-Ethenylcyclopropane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopropanedicarboxylicacid, 2-ethenyl-, 1,1-dimethyl ester
• 2-Vinylcyclopropane-1,1-dicarboxylic acid dimethyl ester
• dimethyl 2-ethenylcyclopropane-1,1-dicarboxylate
• dimethyl 2-vinylcyclopropane-1,1-dicarboxylate
• (+/-)-2-vinylcyclopropane-1,1-dicarboxylic acid dimethyl ester
• (RS)-2-Vinylcyclopropan-1,1-dicarbonsaeure-dimethylester
• 1,1-dimethoxycarbonyl-2-vinylcyclopropane
• 2-vinylcyclopropyl-1,1-dicarboxylic acid dimethyl ester
• rac-2-Vinylcyclopropan-1,1-dicarbonsaeuredimethylester
• Dimethyl 2-ethenylcyclopropane-1,1-dicarboxylate, 95%
• BTHUKAQVHWDTAH-UHFFFAOYSA-N
• dimethyl-2-vinylcyclopropane-1,1-dicarboxylate
• AS-71996
• 1,1-Cyclopropanedicarboxylic acid, 2-ethenyl-, 1,1-dimethyl ester
• DTXSID60440307
• 17447-60-8
• 1,1-DIMETHYL 2-ETHENYLCYCLOPROPANE-1,1-DICARBOXYLATE
• 1,1-DIMETHYL2-ETHENYLCYCLOPROPANE-1,1-DICARBOXYLATE
• 1-vinyl-2,2-dicarbomethoxy cyclopropane
• 2-vinyl cyclopropane-1,1-dicarboxylic acid dimethyl ester
• EN300-176536
• SCHEMBL812061
• AKOS006327686
• 2-vinyl-cyclopropane-1,1-dicarboxylic acid dimethyl ester
• G65540
• Dimethyl 2-Vinylcyclopropane-1,1-dicarboxylate;Dimethyl 3-Vinylcyclopropane-1,1-dicarboxylate
• DB-319195
• 1,1-Dimethyl 2-Ethenylcyclopropane-1,1-dicarboxylate

• MDL： MFCD09834582
• Inchi： 1S/C9H12O4/c1-4-6-5-9(6,7(10)12-2)8(11)13-3/h4,6H,1,5H2,2-3H3
• InChI Key： BTHUKAQVHWDTAH-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(=O)OC)CC1C=C)=O

Computed Properties

• Exact Mass: 184.07400
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 189.1±40.0 °C at 760 mmHg
• Flash Point: 81.5±25.7 °C
• Solubility: Ethyl Acetate; Dichloromethane;
• PSA: 52.60000
• LogP: 0.52470
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

1,1-Dimethyl 2-Ethenylcyclopropane-1,1-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on 1,1-Dimethyl 2-Ethenylcyclopropane-1,1-dicarboxylate

Comprehensive Analysis of 1,1-Dimethyl 2-Ethenylcyclopropane-1,1-dicarboxylate (CAS No. 17447-60-8): Properties, Applications, and Industry Trends

1,1-Dimethyl 2-Ethenylcyclopropane-1,1-dicarboxylate (CAS No. 17447-60-8) is a specialized organic compound with a unique cyclopropane backbone and ester functional groups. This molecule has garnered significant attention in synthetic chemistry due to its versatile reactivity and potential applications in polymer science, agrochemicals, and pharmaceutical intermediates. The dimethyl ester configuration enhances its solubility in organic solvents, making it a valuable building block for advanced material synthesis.

Recent trends in green chemistry have driven interest in derivatives like 1,1-Dimethyl 2-Ethenylcyclopropane-1,1-dicarboxylate, as researchers explore sustainable catalytic methods for its production. Computational studies using AI-driven molecular modeling tools have further elucidated its conformational stability, addressing frequent queries about its steric effects and ring strain properties. These insights are crucial for optimizing its use in click chemistry reactions, a hot topic in peer-reviewed literature.

From an industrial perspective, this compound's vinyl group enables participation in radical polymerization, aligning with the growing demand for high-performance polymers. Manufacturers are increasingly adopting flow chemistry techniques to scale up production while minimizing waste – a key concern highlighted in ESG (Environmental, Social, and Governance) reports. Analytical techniques such as GC-MS and NMR spectroscopy remain essential for quality control, as evidenced by patent filings involving 17447-60-8.

The compound's role in crop protection formulations has also emerged as a research frontier, particularly in developing biodegradable adjuvants. Regulatory agencies emphasize the need for structure-activity relationship studies to evaluate ecological impact, which correlates with rising Google searches for "eco-friendly chemical alternatives." Meanwhile, its electron-deficient alkene character makes it a candidate for Michael addition reactions, frequently discussed in organic synthesis forums.

Storage and handling protocols for 1,1-Dimethyl 2-Ethenylcyclopropane-1,1-dicarboxylate typically recommend inert atmospheres to preserve its chemical integrity, a detail often queried in laboratory safety databases. Thermogravimetric analysis (TGA) data confirms its stability below 150°C, supporting applications in thermoset resins – a sector projected to grow at 6.2% CAGR through 2030 according to market analysts.

Innovative uses continue to emerge, such as incorporating CAS 17447-60-8 into self-healing materials via dynamic covalent chemistry. This aligns with the broader scientific community's focus on smart materials, a topic generating over 12,000 monthly searches globally. The compound's bifunctional reactivity (ester + alkene) also positions it as a potential linker in drug conjugate development, though this requires further ADMETox profiling.

Supply chain dynamics reveal that 17447-60-8 is primarily sourced from specialty chemical distributors, with purity specifications (>98%) being a critical purchasing factor. Industry forums frequently discuss cost optimization strategies for such intermediates, particularly regarding catalyst selection in large-scale production. Recent advancements in continuous flow hydrogenation have shown promise for improving yield while reducing carbon footprint – a metric increasingly tracked in life cycle assessments.

Academic interest persists in exploring the compound's stereoelectronic effects, with particular attention to how the cyclopropane ring influences neighboring group participation. Such fundamental studies often reference 17447-60-8 as a model system in physical organic chemistry textbooks. Meanwhile, its UV absorption characteristics around 210-230 nm make it detectable via HPLC-UV, an important consideration for analytical method development.

Future research directions may explore enzyme-catalyzed modifications of this diester, tapping into the booming biocatalysis market. Preliminary studies suggest potential for lipase-mediated kinetic resolution, though enantioselectivity remains challenging. These developments respond to industry demands for chiral building blocks, a segment expected to exceed $20 billion by 2027.